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Compound of Interest

Compound Name: Caloxin 2A1 TFA

Cat. No.: B6295654 Get Quote

Application Notes and Protocols for Caloxin 2A1
TFA
For Researchers, Scientists, and Drug Development Professionals

Introduction
Caloxin 2A1 is a peptide-based inhibitor of the plasma membrane Ca2+-ATPase (PMCA), a

crucial enzyme for maintaining low intracellular calcium concentrations by actively extruding

Ca2+ from the cell.[1][2][3] As a trifluoroacetate (TFA) salt, Caloxin 2A1 TFA is provided as a

lyophilized powder. Proper preparation of stock and working solutions is critical to ensure the

stability, solubility, and activity of the peptide for accurate and reproducible experimental

results. These application notes provide detailed protocols for the preparation of Caloxin 2A1
TFA solutions for in vitro research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for Caloxin 2A1 TFA are summarized in the

table below.
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Property Value

Molecular Weight 1592.54 g/mol

Appearance White to off-white solid

Solubility (in vitro)
H₂O: 100 mg/mL (62.79 mM) (requires

sonication)

DMSO: 100 mg/mL (62.79 mM) (requires

sonication)

Storage (Lyophilized)
-80°C for 2 years; -20°C for 1 year (sealed,

away from moisture)

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1 month (in

solvent)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Caloxin 2A1
TFA in dimethyl sulfoxide (DMSO). DMSO is a common solvent for peptides and is suitable for

most cell-based assays when diluted to a final concentration of ≤0.1%.[4][5]

Materials:

Caloxin 2A1 TFA (lyophilized powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Procedure:
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Equilibrate: Before opening, allow the vial of lyophilized Caloxin 2A1 TFA to warm to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the stability of the peptide.

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Calculate Solvent Volume: To prepare a 10 mM stock solution, calculate the required volume

of DMSO using the following formula:

Volume (μL) = (Mass of peptide (mg) / 1592.54 g/mol ) * 100,000

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial.

Dissolution: Gently vortex the vial to mix. To ensure complete dissolution, sonicate the

solution in a water bath for 10-15 minutes. Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month.

Preparation of a 1 mM Stock Solution in Sterile Water
For experiments where DMSO may interfere, a stock solution can be prepared in sterile water.

It is important to note that sonication is required for complete dissolution in water.

Materials:

Caloxin 2A1 TFA (lyophilized powder)

Sterile, nuclease-free water

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Water bath sonicator

Procedure:

Equilibrate and Centrifuge: Follow steps 1 and 2 from the DMSO stock solution protocol.

Calculate Solvent Volume: To prepare a 1 mM stock solution, calculate the required volume

of sterile water:

Volume (μL) = (Mass of peptide (mg) / 1592.54 g/mol ) * 1,000,000

Reconstitution: Add the calculated volume of sterile water to the vial.

Dissolution: Gently vortex the vial. Sonicate in a water bath for 10-15 minutes to facilitate

complete dissolution. The solution should be clear and free of any visible particles.

Aliquoting and Storage: Aliquot into single-use volumes and store at -80°C for up to 6

months or -20°C for up to 1 month.

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or experimental buffer.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Caloxin 2A1 TFA stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired experimental

buffer or cell culture medium to achieve the final working concentration.

DMSO Concentration: When preparing working solutions from a DMSO stock, ensure the

final concentration of DMSO in the assay is not cytotoxic. A final concentration of 0.1%

DMSO is generally considered safe for most cell lines.

Use Immediately: It is recommended to use the prepared working solutions immediately. Do

not store diluted working solutions for extended periods.
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Visualizations
The following diagrams illustrate the mechanism of action of Caloxin 2A1 and a general

workflow for its application in cell-based assays.

Experimental Workflow for Caloxin 2A1 Application

Preparation

Experiment

Analysis

Reconstitute Lyophilized
Caloxin 2A1 TFA

Prepare 10 mM
Stock Solution (DMSO)

Prepare Working Solution
in Cell Culture Medium

Treat Cells with
Caloxin 2A1 Working Solution

Seed and Culture
Target Cells

Incubate for
Desired Time Period

Collect Data
(e.g., Calcium Imaging, Apoptosis Assay)

Analyze and
Interpret Results

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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